2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide
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{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide involves the reaction of 2-chloropyridine with 2-bromo-1-propanol to form 2-(2-chloropyridin-4-yl)propan-2-ol, which is then converted to the amine using reductive amination with isopropylamine. The resulting amine is then reacted with hydroiodic acid to form the dihydroiodide salt.", "Starting Materials": [ "2-chloropyridine", "2-bromo-1-propanol", "isopropylamine", "hydroiodic acid" ], "Reaction": [ "Step 1: React 2-chloropyridine with 2-bromo-1-propanol in the presence of a base such as potassium carbonate to form 2-(2-chloropyridin-4-yl)propan-2-ol.", "Step 2: Convert 2-(2-chloropyridin-4-yl)propan-2-ol to the amine using reductive amination with isopropylamine and a reducing agent such as sodium cyanoborohydride.", "Step 3: React the resulting amine with hydroiodic acid to form the dihydroiodide salt. This can be done by adding the amine to a solution of hydroiodic acid in anhydrous diethyl ether and stirring at room temperature for several hours. The dihydroiodide salt can then be isolated by filtration and drying." ] } | |
2613385-05-8 | |
Molecular Formula |
C8H13ClI2N2 |
Molecular Weight |
426.5 |
Purity |
95 |
Origin of Product |
United States |
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